Cas no 62591-28-0 (5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester)

• Product Name: 5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester
• CAS No: 62591-28-0
• MF: C₇H₉ClN₂O₂S
• MW: 220.676559209824
• CID: 438943
• PubChem ID: 12308575
• Update Time: 2025-04-19

5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-amino-4-(chloromethyl)-, ethyl ester
• ethyl 2-amino-4-(chloromethyl)-1,3-thiazole-5-carboxylate
• DTXSID20487197
• 62591-28-0

• Inchi： 1S/C7H9ClN2O2S/c1-2-12-6(11)5-4(3-8)10-7(9)13-5/h2-3H2,1H3,(H2,9,10)
• InChI Key： KBXHVNRASJQBGF-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OCC)SC(N)=N1

Computed Properties

• Exact Mass: 220.00747
• Monoisotopic Mass: 220.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• PSA: 65.21